Cas no 1049555-65-8 (N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049555-65-8
• MF: C₂₀H₂₂N₂OS
• MW: 338.466483592987
• CID: 6510255
• Update Time: 2025-05-28

N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• Cyclopentanecarboxamide, N-[2-(1H-indol-3-yl)ethyl]-1-(2-thienyl)-

• Inchi： 1S/C20H22N2OS/c23-19(20(10-3-4-11-20)18-8-5-13-24-18)21-12-9-15-14-22-17-7-2-1-6-16(15)17/h1-2,5-8,13-14,22H,3-4,9-12H2,(H,21,23)
• InChI Key： NHFZVYAVKALMKV-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCCC2C3=C(NC=2)C=CC=C3)=O)CCCC1

Additional information on N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049555-65-8)

The compound N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide, identified by its CAS number 1049555-65-8, is a synthetic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining an indole moiety with a thiophene-substituted cyclopentane core, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors and enzyme modulation, which align with current trends in central nervous system (CNS) drug discovery and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in AI-driven drug design and high-throughput screening. The N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure exemplifies this trend, as its hybrid heterocyclic scaffold offers versatility in targeting GPCRs (G-protein-coupled receptors) and kinase pathways. These properties resonate with frequently searched topics such as "next-generation neuropharmacology" and "multi-target drug development," highlighting its relevance in contemporary research.

The indole-ethyl segment of the molecule is notable for its resemblance to endogenous serotonin and melatonin derivatives, sparking investigations into its potential psychoactive or neuroprotective effects. Meanwhile, the thiophene-cyclopentane component contributes to lipophilicity and metabolic stability, addressing common challenges in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Such dual functionality positions this compound as a subject of interest for queries like "CNS drug bioavailability optimization" and "heterocyclic compound SAR studies."

From a synthetic chemistry perspective, CAS 1049555-65-8 represents an elegant example of scaffold hopping, a strategy frequently discussed in medicinal chemistry forums and patent literature. Its carboxamide linker enables hydrogen bonding with biological targets, while the cyclopentane ring introduces conformational constraints—features often associated with selectivity enhancement in drug candidates. These attributes correlate with trending searches such as "rigidity in drug design" and "molecular hybridization techniques," underscoring its pedagogical value for aspiring researchers.

Ongoing studies explore the compound’s potential in mood disorder therapeutics, leveraging its structural similarity to tryptamine derivatives. This aligns with growing public interest in mental health pharmaceuticals and non-addictive anxiolytics. Additionally, computational models suggest possible anti-inflammatory properties through COX-2 inhibition, tying into popular inquiries about "dual-action CNS agents" and "neuroinflammation targets." Such multidisciplinary relevance ensures its prominence in both academic and industrial settings.

Quality control protocols for N-[2-(1H-indol-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide emphasize HPLC purity analysis and spectroscopic characterization (e.g., NMR, HRMS), reflecting industry standards for research-grade compounds. These procedures address frequently asked questions regarding "compound validation in drug discovery" and "impurity profiling." As the scientific community continues to investigate its structure-activity relationships (SAR), this molecule remains a compelling case study in rational drug design and translational research.